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Abstract
This technical guide provides a comprehensive overview of 4-Chloro-3',4'-
dimethoxybenzophenone (CAS No. 116412-83-0), a key chemical intermediate. The

document details its physicochemical properties, a validated synthesis protocol, and its primary

application in the manufacturing of the agricultural fungicide, Dimethomorph. While direct

biological activity data for this specific benzophenone is not extensively documented in peer-

reviewed literature, this guide provides context by discussing the known biological activities of

the broader benzophenone class and the mechanism of action of its key derivative,

Dimethomorph. This information is intended to be a valuable resource for professionals in

chemical synthesis and drug development.

Chemical Identity and Properties
4-Chloro-3',4'-dimethoxybenzophenone is a substituted benzophenone that serves as a

crucial building block in organic synthesis. Its identity is defined by the following identifiers and

properties.
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CAS Number: 116412-83-0[1]

Molecular Formula: C₁₅H₁₃ClO₃[1][2]

Table 1: Physicochemical Properties of 4-Chloro-3',4'-dimethoxybenzophenone

Property Value Source(s)

Molecular Weight 276.71 g/mol [2]

Appearance White to pale gray/green solid

Melting Point 96-97 °C or 110.5-111.5 °C [3]

Boiling Point
414.5 °C at 760 mmHg

(Predicted)
[4]

Density 1.216 g/cm³ (Predicted) [4]

LogP 3.588 [4]

Solubility

Soluble in Chloroform,

Dichloromethane, DMSO,

Ethyl Acetate, Methanol

Synthesis of 4-Chloro-3',4'-dimethoxybenzophenone
The primary method for synthesizing 4-Chloro-3',4'-dimethoxybenzophenone is through a

Friedel-Crafts acylation reaction. This process involves the reaction of 4-chlorobenzoyl chloride

with 1,2-dimethoxybenzene (veratrole) in the presence of a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation
This protocol is adapted from established procedures for the synthesis of substituted

benzophenones.

Materials:

4-chlorobenzoyl chloride

1,2-dimethoxybenzene (Veratrole)
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Anhydrous Iron(III) chloride (FeCl₃) or Aluminum chloride (AlCl₃)

1,1,2,2-Tetrachloroethane (TCE) or other suitable inert solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Heptane

Standard laboratory glassware for reflux and extraction

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare a

slurry of 4-chlorobenzoyl chloride (1.0 equivalent), veratrole (1.1 equivalents), and a catalytic

amount of anhydrous FeCl₃ in tetrachloroethane.

Heat the reaction mixture to reflux temperature and maintain for approximately 8 hours. The

reaction progress can be monitored using Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

catalyst.

Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any remaining

acid.

Separate the organic layer and concentrate it under reduced pressure (in vacuo) to yield an

oily residue.

Purify the residue by trituration with a mixture of 15% ethyl acetate in heptane. This will

induce the precipitation of the product.

Collect the solid product by filtration, wash with cold heptane, and dry to obtain 4-Chloro-
3',4'-dimethoxybenzophenone as a white to pale-colored solid.

Synthesis Workflow Diagram
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Figure 1: Synthesis of 4-Chloro-3',4'-dimethoxybenzophenone
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Caption: Synthesis workflow for 4-Chloro-3',4'-dimethoxybenzophenone.

Biological Activity and Applications
Known Application: Intermediate for Dimethomorph
The primary documented application of 4-Chloro-3',4'-dimethoxybenzophenone is as a key

intermediate in the synthesis of Dimethomorph. Dimethomorph is a systemic fungicide used to

control downy mildew and late blight in crops such as grapes, potatoes, and tomatoes.[5] It is

effective against oomycete fungal pathogens.

Biological Activity of the Benzophenone Scaffold
While 4-Chloro-3',4'-dimethoxybenzophenone itself has not been extensively studied for its

biological activity, the benzophenone scaffold is present in numerous natural and synthetic

molecules with a wide range of biological activities.[6][7] These activities include:
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Anticancer: Some substituted benzophenones have shown cytotoxic effects against various

cancer cell lines.[8]

Anti-inflammatory: Certain benzophenone derivatives have been investigated for their anti-

inflammatory properties.[7]

Antiviral: The benzophenone structure is a component of some non-nucleoside HIV-1

reverse transcriptase inhibitors.[9]

Antimicrobial and Antifungal: Various natural and synthetic benzophenones exhibit

antimicrobial and antifungal properties.[6]

It is important to note that these activities are characteristic of the broader class of compounds

and have not been specifically demonstrated for 4-Chloro-3',4'-dimethoxybenzophenone.

Mechanism of Action of Dimethomorph
For professionals in drug and pesticide development, understanding the mechanism of the final

product is crucial. Dimethomorph acts as a highly specific oomycidal fungicide.[10] Its

mechanism involves the disruption of the fungal cell wall formation.[11][12] This is achieved

through the inhibition of sterol (ergosterol) synthesis, a critical component of the fungal cell

membrane.[5][11] This disruption leads to the breakdown of the cell wall, ultimately causing

fungal cell death.

Dimethomorph Mechanism of Action Diagram
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Figure 2: Mechanism of Action of Dimethomorph
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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